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For Researchers, Scientists, and Drug Development Professionals

Introduction
XVA143 is a potent, cell-permeable, allosteric inhibitor of the integrin Leukocyte Function-

Associated Antigen-1 (LFA-1 or αLβ2). LFA-1 plays a critical role in leukocyte adhesion,

migration, and the formation of the immunological synapse, which is essential for T cell

activation, proliferation, and effector functions. By binding to the α/β I-like allosteric site of LFA-

1, XVA143 effectively blocks the interaction between LFA-1 and its primary ligand, Intercellular

Adhesion Molecule-1 (ICAM-1). These application notes provide detailed protocols for utilizing

XVA143 to study T cell functions and summarize its effective concentrations in relevant assays.

Data Presentation: Effective Concentrations of
XVA143
The following table summarizes the effective concentrations and IC50 value of XVA143 for the

inhibition of T cell activation, based on published data.
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Parameter Value Cell Type Assay Reference

IC50 (CD69

Expression)

0.049 ± 0.016

µM

Human CD3+ T

cells in whole

blood

Flow cytometry-

based CD69

upregulation

Potent Inhibition 10 µM

Human CD3+ T

cells in whole

blood

Flow cytometry-

based CD69

upregulation

Effective

Concentration
2 µM

Human CD3+ T

cells in whole

blood

Multi-parameter

flow cytometry

assay

Signaling Pathways and Experimental Workflows
LFA-1 Signaling Pathway in T Cell Activation
LFA-1 signaling is integral to T cell activation. Upon T cell receptor (TCR) engagement with an

antigen-presenting cell (APC), "inside-out" signaling leads to a conformational change in LFA-1,

increasing its affinity for ICAM-1. Subsequent LFA-1-ICAM-1 binding initiates "outside-in"

signaling, which synergizes with TCR signaling to promote full T cell activation, proliferation,

and differentiation. XVA143 inhibits this process by preventing the high-affinity state of LFA-1.
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Caption: LFA-1 signaling pathway in T cell activation and the inhibitory action of XVA143.

Experimental Workflow: T Cell Proliferation Assay
(CFSE)
This workflow outlines the key steps for assessing the effect of XVA143 on T cell proliferation

using the CFSE dilution method.

To cite this document: BenchChem. [Application Notes and Protocols for XVA143 in T Cell
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604215#effective-concentration-of-xva143-for-t-
cell-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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